Cas no 1226450-96-9 (1-2-(1,3-benzoxazol-2-ylsulfanyl)acetyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide)

• Product Name: 1-2-(1,3-benzoxazol-2-ylsulfanyl)acetyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• CAS No: 1226450-96-9
• MF: C₁₈H₁₈N₄O₃S₂
• MW: 402.490520954132
• CID: 6204661
• PubChem ID: 49676897
• Update Time: 2025-06-30

1-2-(1,3-benzoxazol-2-ylsulfanyl)acetyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-2-(1,3-benzoxazol-2-ylsulfanyl)acetyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• 1-(2-(benzo[d]oxazol-2-ylthio)acetyl)-N-(thiazol-2-yl)piperidine-4-carboxamide
• AKOS024526062
• F5871-1721
• 1226450-96-9
• 1-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• VU0526817-1

• Inchi： 1S/C18H18N4O3S2/c23-15(11-27-18-20-13-3-1-2-4-14(13)25-18)22-8-5-12(6-9-22)16(24)21-17-19-7-10-26-17/h1-4,7,10,12H,5-6,8-9,11H2,(H,19,21,24)
• InChI Key： ZYULDXRTSPKXQT-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)CC(N1CCC(C(NC2=NC=CS2)=O)CC1)=O

Computed Properties

• Exact Mass: 402.08203280g/mol
• Monoisotopic Mass: 402.08203280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 142Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 1-2-(1,3-benzoxazol-2-ylsulfanyl)acetyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide

Introduction to 1-2-(1,3-benzoxazol-2-ylsulfanyl)acetyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide (CAS No. 1226450-96-9)

1-2-(1,3-benzoxazol-2-ylsulfanyl)acetyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide (CAS No. 1226450-96-9) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, has garnered attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

The chemical structure of 1-2-(1,3-benzoxazol-2-ylsulfanyl)acetyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide is characterized by a piperidine ring functionalized with a thiazole and a benzoxazole moiety. The presence of these heterocyclic rings imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity. The sulfanyl group further adds to the complexity and reactivity of the compound, making it an interesting target for both synthetic and biological studies.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the synthesis of 1-2-(1,3-benzoxazol-2-ylsulfanyl)acetyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the piperidine ring and attach the thiazole and benzoxazole moieties. This method has been reported to yield high purity products with good yields, making it a preferred choice in both academic and industrial settings.

The biological properties of 1-2-(1,3-benzoxazol-2-ylsulfanyl)acetyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. In particular, it has been found to inhibit the activity of specific enzymes involved in inflammatory pathways and tumor growth. For instance, studies have demonstrated that 1-2-(1,3-benzoxazol-2-ylsulfanyl)acetyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide can effectively suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its anti-inflammatory properties, 1-2-(1,3-benzoxazol-2-ylsulfanyl)acetyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide has shown promise as an anti-cancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as PI3K/Akt and MAPK. These findings suggest that this compound could be a valuable lead for the development of novel therapeutic agents for cancer treatment.

The pharmacokinetic properties of 1-2-(1,3-benzoxazol-2-ylsulfanyl)acetyl-N-(1,3-thiazol-2-y l)piperidine -4-carboxamide have also been investigated. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it a suitable candidate for further preclinical and clinical evaluation as a potential drug candidate.

In conclusion, 1 - 2 -( 1 , 3 -benz ox az ol - 2 - y ls ulf anyl ) ac et yl - N -( 1 , 3 -thi az ol - 2 - y l ) pi pe ri di ne - 4 - car box am ide (CAS No. 1226450 -96 -9 ) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it an exciting area of ongoing research. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, this compound is likely to play an increasingly important role in the development of new treatments for inflammatory diseases and cancer.